Cas no 712301-51-4 (1-Fluoro-3-(phenylsulfanylmethyl)benzene)

• Product Name: 1-Fluoro-3-(phenylsulfanylmethyl)benzene
• CAS No: 712301-51-4
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• MDL: MFCD04069976
• CID: 5232406
• Update Time: 2026-03-07

1-Fluoro-3-(phenylsulfanylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(phenylsulfanylmethyl)benzene
• Benzene, 1-fluoro-3-[(phenylthio)methyl]-

• MDL： MFCD04069976
• Inchi： 1S/C13H11FS/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10H2
• InChI Key： LWWLUZKWDUKRET-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(CSC2=CC=CC=C2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Fluoro-3-(phenylsulfanylmethyl)benzene

Introduction to 1-Fluoro-3-(phenylsulfanylmethyl)benzene (CAS No. 712301-51-4)

1-Fluoro-3-(phenylsulfanylmethyl)benzene, identified by its CAS number 712301-51-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aryl sulfones and exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-fluoro-3-(phenylsulfanylmethyl)benzene consists of a benzene ring substituted with a fluoro group at the 1-position and a phenylsulfanylmethyl group at the 3-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, which are highly relevant in medicinal chemistry. The presence of the fluoro group, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's potential as a pharmacophore in drug design.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents, particularly those targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>fluoro substituent in 1-fluoro-3-(phenylsulfanylmethyl)benzene has been extensively studied for its role in improving drug bioavailability and efficacy. For instance, fluorinated aromatic compounds have shown promise in enhancing the binding affinity of small-molecule drugs to their biological targets, thereby increasing their therapeutic potency.

The< strong>phenylsulfanylmethyl moiety in this compound also contributes to its unique chemical properties. Sulfonamide derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these structural features makes 1-fluoro-3-(phenylsulfanylmethyl)benzene a versatile building block for synthesizing novel drug candidates.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the structural features of 1-fluoro-3-(phenylsulfanylmethyl)benzene to develop potent inhibitors that target specific kinases involved in disease progression. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential as a lead molecule in drug discovery.

The< strong>CAS number 712301-51-4 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and industrial applications. This standardized nomenclature is essential for maintaining consistency across different research groups and facilitating collaboration in drug development projects.

In addition to its pharmaceutical applications, 1-fluoro-3-(phenylsulfanylmethyl)benzene has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic characteristics of organic compounds through strategic functionalization opens up new possibilities for developing advanced materials with tailored properties.

The synthesis of 1-fluoro-3-(phenylsulfanylmethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

Recent advancements in computational chemistry have further enhanced the understanding of the structural and functional properties of 1-fluoro-3-(phenylsulfanylmethyl)benzene. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This computational approach complements experimental studies by providing insights into binding mechanisms and potential drug-drug interactions.

The< strong>phenylsulfanylmethyl group not only contributes to the compound's reactivity but also influences its solubility and metabolic stability. These factors are crucial considerations in drug design, as they can significantly impact a drug's absorption, distribution, metabolism, excretion (ADME), and overall efficacy. By optimizing these properties through structural modifications, researchers can enhance the therapeutic potential of molecules like 1-fluoro-3-(phenylsulfanylmethyl)benzene.

In conclusion, 1-fluoro-3-(phenylsulfanylmethyl)benzene (CAS No. 712301-51-4) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative treatments.